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Compound of Interest

Compound Name: Midesteine

Cat. No.: B1676579

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Midesteine (also known as MR-889) is a synthetic, small-molecule inhibitor of human
neutrophil elastase (HNE).[1][2] Neutrophil elastase is a serine protease stored in the
azurophilic granules of neutrophils and plays a critical role in the breakdown of extracellular
matrix proteins, including elastin.[3] Dysregulation of elastase activity is implicated in the
pathogenesis of several chronic inflammatory diseases, particularly those affecting the
pulmonary system.[2][3] Midesteine's inhibitory action on this key enzyme makes it a valuable
tool for researchers studying the roles of neutrophil elastase in inflammation, tissue remodeling,
and the progression of respiratory diseases such as chronic obstructive pulmonary disease
(COPD).[1][2]

Chemical and Physical Properties

The following table summarizes the key properties of Midesteine.
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Property Value Source
Alternate Name MR-889 [415]
CAS Number 94149-41-4 [4]
Molecular Formula C12H13N203S2 PubChem CID 4202
Molecular Weight 315.4 g/mol [4]
White to off-white crystalline
Appearance Assumed
powder
) >98% (or as specified by
Purity Assumed

supplier)

Storage, Stability, and Solubility

Proper storage and handling are critical to maintain the integrity and activity of Midesteine

powder. The following data provides recommended conditions.

: | Stabili

Condition

Recommendation

Notes

Long-Term Storage (Powder)

Store at or below -20°C.

[6] Shipped with a cool pack.
Protect from moisture.

Stock Solution Storage

Aliquot and store at -20°C or
-80°C.

Avoid repeated freeze-thaw

cycles. Protect from light.

Light Sensitivity

Illustrative Data: Stable for <8

hours in direct light.

It is best practice to store
solutions in amber vials or

wrapped in foil.

Stability in Aqueous Solution

lllustrative Data: Limited
stability. Prepare fresh or use
within 24 hours when stored at
4°C.

Degradation may occur in
aqueous buffers over extended

periods.
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Disclaimer: Stability and solubility data are illustrative and not based on a public Safety Data
Sheet (SDS) for Midesteine. Users should consult the supplier-specific SDS and perform their
own stability and solubility tests for their specific experimental conditions.

Solubility

Solvent Solubility (lllustrative Data) Notes

A common solvent for
DMSO =50 mg/mL (= 158.5 mM) preparing high-concentration
stock solutions.

Sparingly soluble. May require

Ethanol ~1 mg/mL )

warming.

Not suitable as a primary
Water Insoluble

solvent.

Dilute DMSO stock into
PBS (pH 7.2) Insoluble aqueous buffers for final

experimental concentrations.

Safety and Handling Precautions

As a potent bioactive compound, Midesteine powder should be handled with care in a
laboratory setting. A compound-specific Safety Data Sheet (SDS) was not publicly available;
therefore, these guidelines are based on general best practices for handling potent chemical
powders.[7][8]

e Engineering Controls: Handle Midesteine powder exclusively within a certified chemical
fume hood or a powder containment enclosure to minimize inhalation risk.[9]

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
o A standard laboratory coat.
o Nitrile or neoprene gloves (double-gloving is recommended when handling powder).[10]

o Safety glasses with side shields or chemical splash goggles.[7]
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» Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a
respirator with an appropriate particulate filter should be used.

o Spill Procedure: In case of a spill, do not create dust. Gently cover the spill with an inert
absorbent material. Carefully scoop the material into a sealed container for proper disposal.
Decontaminate the area with an appropriate solvent (e.g., 70% ethanol), followed by soap
and water.

» Disposal: Dispose of waste materials containing Midesteine according to local, state, and
federal regulations for chemical waste. High-temperature incineration is often the preferred
method for potent compounds.[10]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution of Midesteine in
DMSO, which can then be diluted into aqueous buffers for experiments.[11][12]

Materials:

Midesteine (MR-889) powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSQO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated pipettes
Procedure:

e Calculate Required Mass: Determine the mass of Midesteine needed. To prepare 1 mL of a
10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 315.4 g/mol x 1000 mg/g = 3.154 mg
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e Weighing: In a chemical fume hood, tare a sterile microcentrifuge tube. Carefully weigh
3.154 mg of Midesteine powder directly into the tube.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

» Dissolution: Tightly cap the tube. Vortex or sonicate the solution at room temperature until all
the Midesteine powder is completely dissolved. Visually inspect the solution against a light
source to ensure there are no visible particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected
tubes. Store immediately at -20°C or -80°C.

General Cell-Based Assay Protocol

This protocol provides a general workflow for testing the effect of Midesteine on cells in
culture.

o Cell Seeding: Plate cells in appropriate culture vessels and media. Allow them to adhere and
reach the desired confluency (typically 24-48 hours).

o Compound Preparation: Thaw an aliquot of the Midesteine DMSO stock solution. Prepare
serial dilutions of Midesteine in cell culture medium to achieve the desired final
concentrations. Remember to prepare a vehicle control using the same final concentration of
DMSO as in the highest Midesteine treatment group (typically <0.1%).

e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Midesteine or the vehicle control.

¢ Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72
hours).

« Endpoint Analysis: Perform the desired downstream analysis, such as measuring cell
viability (e.g., MTT or CCK-8 assay), quantifying protein expression via Western blot, or
measuring cytokine release via ELISA.

Visualizations
Experimental Workflow
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The following diagram outlines the standard workflow for handling Midesteine from receipt to

disposal.
Preparation
Receive Compound | Verify Integrity Store Powder Equilibrate to RT Weigh Powder »| Prepare Stock Solution Store Aliquots
(Shipped on cool pack) at -20°C (Fume Hood, PPE) (DMSO) at -80°C
¢ Experimentation
Prepare Working | Treat Cells/ .| Data Acquisition
Solutions " | Perform Assay "1 &Analysis
Disposal
\ 4 P

Collect Chemical Dispose via Certified
Waste Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of Midesteine powder.

Mechanism of Action: Inhibition of Neutrophil Elastase
Signaling
Midesteine acts by inhibiting neutrophil elastase. The diagram below illustrates key

inflammatory signaling pathways initiated by neutrophil elastase that are consequently blocked
by Midesteine.
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Caption: Simplified signaling pathways activated by Neutrophil Elastase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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